3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-4-oxochromen-7-yl] 2-methylpropanoate
• InChI: InChI=1S/C20H15NO4S/c1-11(2)20(23)25-12-7-8-13-16(9-12)24-10-14(18(13)22)19-21-15-5-3-4-6-17(15)26-19/h3-11H,1-2H3
• InChI Key: LKALTLWQAWQQCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H15NO4S
• Molecular Weight: 365.4 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They have been found to exhibit a wide range of biological activities and are a key structural motif in a number of pharmaceutical drugs. Chromenes, on the other hand, are a class of organic compounds with a fused benzene and pyran ring. This structure is a component of many natural products and pharmaceuticals.

Synthesis Analysis

Benzothiazoles can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. The synthesis of chromenes is often achieved through the Pechmann condensation, which involves the reaction of phenols with β-ketoesters in the presence of sulfuric acid.

Molecular Structure Analysis

The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. Chromenes have a structure composed of a benzene ring fused to a pyran ring, which is a six-membered ring containing one oxygen atom.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, due to the electron-rich nature of the thiazole ring. Chromenes can also undergo a variety of reactions, including electrophilic aromatic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate” would depend on the specific structure of the compound, including the nature and position of any substituents. In general, benzothiazoles and chromenes are stable compounds that are often crystalline solids at room temperature.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Antimicrobial Activities : Novel derivatives have been synthesized with promising antimicrobial activities against various bacterial and fungal pathogens. These compounds exhibit significant inhibition of microbial growth, highlighting their potential as antimicrobial agents (Shankar et al., 2017).

Antitumor and Cytotoxicity Evaluation : Research includes the synthesis of compounds bearing benzothiazole and chromenone moieties for evaluation against cancer cell lines. Some of these synthesized compounds have shown notable anticancer activities, suggesting their utility in developing novel cancer therapies (El-Helw et al., 2019).

Chemical Sensors and Fluorescence Studies : The development of chemical sensors based on coumarin-benzothiazole derivatives for detecting ions like Fe(III) demonstrates the utility of these compounds in analytical chemistry. They serve as selective and sensitive fluorescence sensors, offering practical applications in environmental monitoring and diagnostics (Joshi et al., 2015).

Material Science Applications

Polymer and Coating Applications : Coumarin-thiazole derivatives have been utilized to impart antimicrobial properties to polymers and coatings. This research highlights the potential of integrating such compounds into materials to enhance their resistance against microbial degradation and contamination (El‐Wahab et al., 2014).

Molecular Docking and Computational Studies

Molecular Docking for Drug Discovery : The computational studies and molecular docking have been employed to assess the binding affinities of coumarin-benzothiazole derivatives towards various biological targets. This approach facilitates the identification of potential lead compounds for further development in drug discovery efforts (Ghani et al., 2022).

Mechanism of Action

The mechanism of action of benzothiazole and chromene derivatives can vary widely depending on the specific compound and its biological target. Many benzothiazole derivatives have been found to exhibit anti-tubercular activity, with their mechanism of action often involving inhibition of key enzymes in the Mycobacterium tuberculosis bacterium.

Future Directions

The future directions for research into this compound would likely involve further exploration of its synthesis, properties, and potential biological activity. Given the known activities of many benzothiazole and chromene derivatives, it could be of interest in the development of new pharmaceutical drugs.